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Compound of Interest

Compound Name: o-Nitrosophenol

Cat. No.: B15183410

Essential Safety and Handling Guide for o-
Nitrosophenol

Disclaimer: Specific safety data for o-Nitrosophenol is not readily available. The following
guidance is based on the known hazards of the closely related compound, o-Nitrophenol. It is
imperative to handle o-Nitrosophenol with extreme caution and to assume its hazards are at
least as significant as those of o-Nitrophenol. This information is intended for use by trained
professionals in a laboratory setting.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling o-Nitrosophenol, designed for
researchers, scientists, and drug development professionals.

Hazard Summary

Based on data for o-Nitrophenol, o-Nitrosophenol should be treated as a substance that is:

Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3]

A cause of serious eye irritation.[1][4]

A cause of skin irritation.[1][4]

Potentially causing respiratory irritation.[1][4]
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o Harmful or very toxic to aquatic life with long-lasting effects.[1][5]

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the most critical line of defense against exposure to o-

Nitrosophenol.

Table 1: Recommended Personal Protective Equipment for Handling o-Nitrosophenol

Respiratory

Task Eye Protection Hand Protection  Body Protection )
Protection
Required when
dusts are
Weighing and ] Chemical- generated. Use a
) Chemical splash ]
preparing resistant gloves Laboratory coat NIOSH-approved
. goggles - : .
solutions (e.g., Nitrile) respirator with an
appropriate
particulate filter.
_ _ Chemical- .
) Chemical splash Chemical- ) Work within a
Conducting _ resistant apron » _
) goggles and face  resistant gloves certified chemical
reactions , o over a laboratory
shield (e.g., Nitrile) fume hood.
coat
Work in a well-
ventilated area. A
) ) Chemical- respirator may
Handling waste Chemical splash Heavy-duty ]
. resistant apron be necessary
and goggles and face  chemical-

decontamination

shield

resistant gloves

over a laboratory

depending on the

coat potential for
aerosol
generation.
Operational and Disposal Plans
Engineering Controls:
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» Always handle o-Nitrosophenol in a well-ventilated area, preferably within a certified
chemical fume hood.[1]

o Ensure safety showers and eyewash stations are readily accessible and have been recently
tested.

Handling Procedures:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in areas where o-Nitrosophenol is handled.[6]

Wash hands thoroughly after handling.[1][2]

Waste Disposal:

» Dispose of o-Nitrosophenol and any contaminated materials as hazardous waste.
o Collect waste in a designated, properly labeled, and sealed container.

» Consult with your institution's environmental health and safety (EHS) department for specific
disposal protocols. Do not discharge into drains or the environment.[1]

Emergency Procedures

First Aid Measures:

o General Advice: Move the affected person from the area of exposure. Show the safety data
sheet (or this guide) to the attending medical professional.

« If Inhaled: Move the person to fresh air. If they are not breathing, provide artificial respiration.
Seek immediate medical attention.[1][2]

» In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Seek medical attention if irritation persists.[1][2]
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e In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15
minutes, making sure to hold the eyelids open. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][2]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse their mouth with water. Seek immediate medical attention.[1][2]

Spill Response:

Evacuate all non-essential personnel from the immediate area.
e Ensure proper ventilation.

o Wearing the appropriate PPE (see Table 1), carefully sweep up the solid material, avoiding
dust generation.

o Place the spilled material into a labeled container for hazardous waste disposal.

o Clean the spill area with an appropriate decontaminating solution and then wash with soap
and water.

» For large spills, contact your institution's EHS department immediately.

Visualized Emergency Workflow

The following diagram outlines the logical steps to follow in the event of an o-Nitrosophenol
spill.
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Emergency Response Workflow for o-Nitrosophenol Spill

Evacuate Immediate Area Seek Medical Attention if Exposed

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

i

Contain the Spill
(Prevent spreading)

i

Clean Up Spill
(Avoid raising dust)

'

Decontaminate Spill Area

'

Dispose of Waste
(As hazardous waste)

'

Report Incident to Supervisor/EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15183410?utm_src=pdf-custom-synthesis
https://www.cdhfinechemical.com/images/product/msds/13_2112003561_o-NITROPHENOLCASNO88-75-5MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC128740010&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10316680&productDescription%3D100GR+2-Nitrophenol%2C+99%25&countryCode=GB&language=en
https://www.carlroth.com/medias/SDB-1LAH-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTEzNTF8YXBwbGljYXRpb24vcGRmfGFHVTFMMmd5TWk4NU1UY3dOREEwTkRBNU16YzBMMU5FUWw4eFRFRklYMGRDWDBWT0xuQmtaZ3xjY2M3NGVkNWI1YzNlMTc2NTAzODNmOGQzNDAwZTczNGViMTA3YzY2Yjk1ZDI3ZTc4ZWRmMmE0M2QxZDYwNDg5
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROPHENOL-CASNO-88-75-05000-EN.aspx
https://store.apolloscientific.co.uk/storage/msds/OR01570_msds.pdf
https://www.benchchem.com/product/b15183410#personal-protective-equipment-for-handling-o-nitrosophenol
https://www.benchchem.com/product/b15183410#personal-protective-equipment-for-handling-o-nitrosophenol
https://www.benchchem.com/product/b15183410#personal-protective-equipment-for-handling-o-nitrosophenol
https://www.benchchem.com/product/b15183410#personal-protective-equipment-for-handling-o-nitrosophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15183410?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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